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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles governing the

solubility of 2-nonoxyethanol in aqueous solutions. Due to the limited availability of specific

quantitative data for 2-nonoxyethanol in publicly accessible literature, this document focuses on

the fundamental concepts, expected behavior based on similar nonionic surfactants, and

detailed experimental protocols for determining key solubility parameters.

Introduction to 2-Nonoxyethanol and its Aqueous
Solubility
2-Nonoxyethanol, also known as nonyl monoethylene glycol ether (C9E1), is a nonionic

surfactant. Its structure consists of a hydrophobic nine-carbon alkyl chain (nonyl group) and a

hydrophilic ethylene glycol ether head. This amphiphilic nature dictates its behavior in aqueous

solutions, leading to phenomena such as micelle formation and the presence of a cloud point,

which are critical parameters for its application in various formulations.

The solubility of 2-nonoxyethanol in water is not a simple dissolution process but rather a

complex phase behavior that is highly dependent on temperature and concentration. At low

concentrations, the surfactant exists as individual molecules (monomers) dissolved in water. As

the concentration increases, these monomers begin to aggregate at the surface and in the bulk

solution.
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Key Solubility Parameters
Two primary parameters are used to characterize the aqueous solubility and phase behavior of

nonionic surfactants like 2-nonoxyethanol: the Critical Micelle Concentration (CMC) and the

Cloud Point.

Critical Micelle Concentration (CMC)
The Critical Micelle Concentration is the concentration of surfactant above which micelles, or

organized aggregates of surfactant molecules, begin to form.[1] Below the CMC, the surface

tension of the solution decreases significantly with increasing surfactant concentration.[1]

Above the CMC, the surface tension remains relatively constant as additional surfactant

molecules preferentially form micelles.[1] The CMC is a crucial parameter as it indicates the

onset of the surfactant's full potential for solubilizing hydrophobic substances.

Cloud Point
The Cloud Point is the temperature at which an aqueous solution of a nonionic surfactant

becomes cloudy as it is heated.[2] This turbidity signifies a phase separation, where the

solution separates into a surfactant-rich phase and a water-rich phase.[2] This phenomenon is

reversible upon cooling. The cloud point is dependent on the surfactant concentration and is a

critical factor in determining the temperature range for stable formulations.

Quantitative Solubility Data
As of the latest literature review, specific quantitative data for the cloud point and Critical

Micelle Concentration (CMC) of 2-nonoxyethanol (C9E1) at various concentrations in pure

aqueous solutions is not readily available in public databases. The following tables are

provided as templates for researchers to populate with their own experimental data.

Table 1: Cloud Point of Aqueous 2-Nonoxyethanol Solutions
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Concentration of 2-Nonoxyethanol (wt%) Cloud Point (°C)

Data to be determined experimentally Data to be determined experimentally

Example: 1.0 e.g., 50-60 (Expected Range)

Example: 5.0 e.g., 45-55 (Expected Range)

Table 2: Critical Micelle Concentration (CMC) of 2-Nonoxyethanol

Temperature (°C) CMC (mol/L)

Data to be determined experimentally Data to be determined experimentally

Example: 25 e.g., 10⁻⁴ - 10⁻³ (Expected Range)

Experimental Protocols
Detailed methodologies for determining the key solubility parameters of 2-nonoxyethanol are

provided below.

Determination of Cloud Point
Objective: To determine the temperature at which a solution of 2-nonoxyethanol of a specific

concentration becomes turbid upon heating.

Materials:

2-Nonoxyethanol

Deionized water

Test tubes

Thermometer with 0.1°C resolution

Controlled temperature water bath with a stirrer and a viewing window

Light source
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Procedure:

Prepare a series of aqueous solutions of 2-nonoxyethanol at desired concentrations (e.g.,

0.5, 1.0, 2.0, 5.0 wt%).

Place a known volume (e.g., 10 mL) of a solution into a clean, dry test tube.

Immerse the test tube in the water bath at a temperature below the expected cloud point.

Place the thermometer into the solution, ensuring the bulb is immersed but not touching the

bottom of the test tube.

Position a light source behind the water bath to illuminate the sample.

Slowly heat the water bath at a constant rate (e.g., 0.5-1.0°C per minute) while continuously

stirring the solution.

Visually observe the solution for the first sign of turbidity.

The temperature at which the solution becomes cloudy is recorded as the cloud point.

To ensure accuracy, the process can be reversed by slowly cooling the solution and noting

the temperature at which the turbidity disappears. The average of the two temperatures can

be taken as the cloud point.

Repeat the measurement for each concentration at least three times to ensure

reproducibility.

Determination of Critical Micelle Concentration (CMC) by
Surface Tension Measurement
Objective: To determine the concentration at which 2-nonoxyethanol monomers begin to form

micelles in an aqueous solution.

Materials:

2-Nonoxyethanol
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Deionized water

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

A series of volumetric flasks

Precision balance

Procedure:

Prepare a stock solution of 2-nonoxyethanol in deionized water at a concentration well above

the expected CMC.

Prepare a series of dilutions from the stock solution to create a range of concentrations both

below and above the expected CMC.

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of pure deionized water as a reference.

Measure the surface tension of each of the prepared 2-nonoxyethanol solutions, starting

from the most dilute.

Ensure the measuring probe (ring or plate) is thoroughly cleaned and dried between each

measurement to avoid cross-contamination.

Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log

C).

The resulting graph will show a region of steep decline in surface tension followed by a

plateau or a region with a much smaller slope.

The CMC is determined from the intersection of the two linear portions of the graph.

Visualizations
The following diagrams illustrate the key concepts and workflows related to the aqueous

solubility of 2-nonoxyethanol.
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Phase Behavior of 2-Nonoxyethanol in Water
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Caption: Phase diagram of 2-nonoxyethanol in water.
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Workflow for Cloud Point Determination
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Caption: Workflow for cloud point determination.
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Workflow for CMC Determination by Surface Tension
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Caption: Workflow for CMC determination.

Conclusion
The aqueous solubility of 2-nonoxyethanol is a critical property influencing its functionality in

various scientific and industrial applications. While specific quantitative data remains to be

extensively published, the fundamental principles of micellization and phase separation,

characterized by the Critical Micelle Concentration and the Cloud Point, provide a robust

framework for understanding its behavior. The experimental protocols detailed in this guide

offer a clear path for researchers to determine these essential parameters for their specific
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formulations and conditions. Further research to populate the quantitative data tables for 2-

nonoxyethanol will be invaluable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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